Cas no 566944-06-7 (6-Isoquinolinamine,5-propyl-(9CI))

• Product Name: 6-Isoquinolinamine,5-propyl-(9CI)
• CAS No: 566944-06-7
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 945829
• PubChem ID: 44277008
• Update Time: 2025-04-19

6-Isoquinolinamine,5-propyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 6-Isoquinolinamine,5-propyl-(9CI)
• 6-Isoquinolinamine, 5-propyl-
• 5-Propyl-isoquinolin-6-ylamine
• 566944-06-7
• CHEMBL285794
• BDBM50126266
• 5-Propylisoquinolin-6-amine
• DTXSID50658131
• DB-325538

• Inchi： 1S/C12H14N2/c1-2-3-11-10-6-7-14-8-9(10)4-5-12(11)13/h4-8H,2-3,13H2,1H3
• InChI Key： KVJYVILVHDXWQZ-UHFFFAOYSA-N
• SMILES： NC1C=CC2C=NC=CC=2C=1CCC

Computed Properties

• Exact Mass: 186.116
• Monoisotopic Mass: 186.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2
• XLogP3: 2.8